Cas no 2165740-31-6 ((3S)-3-methoxyazepane)

• Product Name: (3S)-3-methoxyazepane
• CAS No: 2165740-31-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5106059
• Update Time: 2026-03-03

(3S)-3-methoxyazepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, hexahydro-3-methoxy-, (3S)-
• (3S)-3-methoxyazepane

• Inchi： 1S/C7H15NO/c1-9-7-4-2-3-5-8-6-7/h7-8H,2-6H2,1H3/t7-/m0/s1
• InChI Key： GAWIWXOQGQVEJQ-ZETCQYMHSA-N
• SMILES： N1CCCC[C@H](OC)C1

Additional information on (3S)-3-methoxyazepane

(3S)-3-Methoxyazepane: A Comprehensive Overview

The compound (3S)-3-methoxyazepane (CAS No. 2165740-31-6) is a fascinating molecule with significant potential in various scientific and industrial applications. This article delves into its structural properties, synthesis methods, pharmacological activities, and recent advancements in its research and applications.

Structural Insights and Physical Properties

(3S)-3-methoxyazepane is a seven-membered azepane ring with a methoxy group attached to the third carbon in the S configuration. Its molecular formula is C7H15NO, and it has a molecular weight of 129.2 g/mol. The compound exhibits a boiling point of 145°C and a melting point of -45°C, making it suitable for various chemical processes that require stability within specific temperature ranges. The methoxy group introduces electron-donating effects, which influence the compound's reactivity and solubility properties.

Synthesis Methods

The synthesis of (3S)-3-methoxyazepane has been extensively studied, with researchers exploring both traditional and modern methodologies. One common approach involves the ring-closing reaction of an amino alcohol derivative, followed by stereochemical control to achieve the desired S configuration. Recent studies have also employed asymmetric catalysis using chiral catalysts to enhance enantioselectivity, which is crucial for pharmaceutical applications. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times while maintaining high yields.

Pharmacological Activities and Biomedical Applications

(3S)-3-methoxyazepane has shown promising pharmacological activities in recent studies. It exhibits moderate inhibitory effects on certain enzymes, making it a potential candidate for drug development in neurodegenerative diseases. Researchers have also explored its role as a building block for more complex bioactive molecules, leveraging its unique stereochemistry to design drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (3S)-3-methoxyazepane with various biological targets. Molecular docking studies suggest that the compound could interact with G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as hypertension and anxiety disorders.

Applications in Material Science

Beyond pharmacology, (3S)-3-methoxyazepane finds applications in material science due to its ability to form stable amorphous solids when processed under specific conditions. This property makes it valuable in the development of high-performance polymers and advanced materials for aerospace and electronics industries.

Recent research has focused on incorporating (3S)-3-methoxyazepane into self-healing materials. By integrating it into polymer networks, scientists have demonstrated enhanced mechanical properties and improved resistance to environmental stressors, paving the way for innovative material solutions.

Future Directions and Research Opportunities

The future of (3S)-3-methoxyazepane research lies in exploring its potential as a chiral building block for asymmetric synthesis. With the increasing demand for enantioenriched compounds in pharmaceuticals and agrochemicals, this compound's stereochemical versatility is expected to drive further innovation.

Moreover, advancements in green chemistry are opening new avenues for sustainable synthesis routes of (3S)-3-methoxyazepane, reducing environmental impact while maintaining high-quality standards. Collaborative efforts between academic institutions and industry partners are likely to accelerate these developments.